7-bromo-5-methyl-1H-pyrazolo[3,4-c]pyridine

• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol
• IUPAC Name: 7-bromo-5-methyl-1H-pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C7H6BrN3/c1-4-2-5-3-9-11-6(5)7(8)10-4/h2-3H,1H3,(H,9,11)
• InChI Key: HYFWPOSBCNULAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=N1)Br)NN=C2

Description

7-bromo-5-methyl-1H-pyrazolo[3,4-c]pyridine is a useful research compound. Its molecular formula is C7H6BrN3 and its molecular weight is 212.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-4,6-dimethylpyridin-3-amine [104829-98-3] (4.00 g, 19.9 mmol) in acetic acid (300 mL) was treated with a solution of sodium nitrite (1.37 g, 19.9 mmol) in water (2.5 mL). The reaction mixture was stirred at RT for 15 min and was then allowed to stand at ambient temperature for 24 h. An additional solution of sodium nitrite (500 mg, 7.25 mmol) in water (1 mL) was added to the mixture which was allowed to stand at RT for 16 h. Acetic acid was evaporated under reduced pressure and the residual aqueous solution was partitioned between EtOAc and sat. aq. NaHCO3. The precipitate was filtered off, washed and discarded. The combined filtrates were washed with water and brine, then dried (Phase separator) and concentrated under vacuum to give 7-bromo-5-methyl-1H-pyrazolo[3,4-c]pyridine as a solid. MS (LC-MS): 212 [M+H]+, tR (HPLC conditions k): 2.49 min.